1,3-Bis(dimethylcarbamoyl)-imidazolium chloride

• CAS No.: 135756-61-5
• Molecular Formula: C9H15ClN4O2
• Molecular Weight: 246.69 g/mol
• IUPAC Name: 1-N,1-N,3-N,3-N-tetramethylimidazol-1-ium-1,3-dicarboxamide;chloride
• InChI: InChI=1S/C9H15N4O2.ClH/c1-10(2)8(14)12-5-6-13(7-12)9(15)11(3)4;/h5-7H,1-4H3;1H/q+1;/p-1
• InChI Key: ZSVLFJUDFXBZTG-UHFFFAOYSA-M
• SMILES: CN(C)C(=O)N1C=C[N+](=C1)C(=O)N(C)C.[Cl-]
• Pictograms: Corrosive; Irritant
• Synonyms: 1,3-Bis((dimethylamino)carbonyl)-1H-imidazolium chloride

Description

1,3-Bis(dimethylcarbamoyl)-imidazolium chloride, also known as this compound, is a useful research compound. Its molecular formula is C9H15ClN4O2 and its molecular weight is 246.69 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive;Irritant, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Synthesis routes and methods

Procedure details

10.75 g (0.1 mole) dimethylcarbamoyl chloride are added dropwise with stirring to a solution of 6.8 g. (0.1 mole) imidazole and 11 g. triethylamine in 70 ml dry acetone. On warming, triethyl- ammonium chloride precipitates. After 5 hours standing at room temperature, the reaction mixture is filtered and 10.75 g. dimethyl- carbamoyl chloride is added again to the filtrate. After 2 days at room temperature, the crystalline product is filtered off, washed with acetone, and vacuum dried. Yield: 20.2 g 1,3-bis-(dimethylcarbamoyl)-imidazolium chloride (77% of theoretical), melting point 115° C. Analysis: